Cas no 212077-57-1 (cis-2,5-Bis(1H-benzimidazol-2-ylimino)-3a,6a-bis(2-pyridyl)perhydroimidazo[4,5-d]imidazole)

• Product name: cis-2,5-Bis(1H-benzimidazol-2-ylimino)-3a,6a-bis(2-pyridyl)perhydroimidazo[4,5-d]imidazole
• CAS No: 212077-57-1
• MF: C₂₈H₂₂N₁₂
• MW: 526.554682254791
• CID: 1399197

cis-2,5-Bis(1H-benzimidazol-2-ylimino)-3a,6a-bis(2-pyridyl)perhydroimidazo[4,5-d]imidazole Chemical and Physical Properties

Names and Identifiers

• cis-2,5-Bis(1H-benzimidazol-2-ylimino)-3a,6a-bis(2-pyridyl)perhydroimidazo[4,5-d]imidazole
• SB-247464
• Imidazo[4,5-d]imidazole-2,5-diamine, N2,N5-bis(1H-benzimidazol-2-yl)-1,3a,4,6a-tetrahydro-3a,6a-di-2-pyridinyl-, cis-

• Inchi： 1S/C28H22N12/c1-2-10-18-17(9-1)31-23(32-18)35-25-37-27(21-13-5-7-15-29-21)28(38-25,22-14-6-8-16-30-22)40-26(39-27)36-24-33-19-11-3-4-12-20(19)34-24/h1-16H,(H3,31,32,35,37,38)(H3,33,34,36,39,40)/t27-,28+
• InChI Key： DHYXCTSDXUOXGE-HNRBIFIRSA-N
• SMILES： C1(NC2NC3=CC=CC=C3N=2)=N[C@@]2(C3=NC=CC=C3)NC(NC3NC4=CC=CC=C4N=3)=N[C@@]2(C2=NC=CC=C2)N1

Computed Properties

• Exact Mass: 526.20946

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• Boiling Point: 833.2±75.0 °C(Predicted)
• PSA: 155.98
• pka: 10.78±0.10(Predicted)